Cas no 2680865-67-0 (3-Acetamido-1-methylcyclopentane-1-carboxylic acid)

• Product Name: 3-Acetamido-1-methylcyclopentane-1-carboxylic acid
• CAS No: 2680865-67-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5651514
• PubChem ID: 165911514
• Update Time: 2025-05-25

3-Acetamido-1-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680865-67-0
• EN300-28271516
• 3-acetamido-1-methylcyclopentane-1-carboxylic acid
• 3-Acetamido-1-methylcyclopentane-1-carboxylic acid

• Inchi： 1S/C9H15NO3/c1-6(11)10-7-3-4-9(2,5-7)8(12)13/h7H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： OWQAWVFZXWGINH-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-1-methylcyclopentane-1-carboxylic acid

Comprehensive Overview of 3-Acetamido-1-methylcyclopentane-1-carboxylic acid (CAS No. 2680865-67-0)

3-Acetamido-1-methylcyclopentane-1-carboxylic acid (CAS No. 2680865-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentane backbone and functional groups, is increasingly studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for designing novel therapeutic agents.

The molecular structure of 3-Acetamido-1-methylcyclopentane-1-carboxylic acid includes a cyclopentane ring substituted with an acetamido group and a carboxylic acid moiety. This combination of functional groups contributes to its versatility in chemical reactions, enabling its use as a building block in synthetic organic chemistry. The presence of the methyl group at the 1-position further enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-Acetamido-1-methylcyclopentane-1-carboxylic acid has surged, driven by advancements in drug discovery and biotechnology. This compound is often explored in the context of peptide mimetics and small molecule therapeutics, where its structural features can mimic natural substrates or inhibit specific enzymatic pathways. Its potential role in addressing neurological disorders and metabolic diseases is a hot topic among researchers.

From a synthetic perspective, 3-Acetamido-1-methylcyclopentane-1-carboxylic acid can be prepared through multi-step organic reactions, including cyclization, acetylation, and oxidation processes. The purity and yield of this compound are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its chemical identity.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of compounds like 3-Acetamido-1-methylcyclopentane-1-carboxylic acid. Its ability to serve as a scaffold for bioactive molecules aligns with the current trend toward precision medicine. Additionally, its compatibility with green chemistry principles makes it an attractive option for sustainable pharmaceutical manufacturing.

In summary, 3-Acetamido-1-methylcyclopentane-1-carboxylic acid (CAS No. 2680865-67-0) represents a compelling area of research in modern chemistry and pharmacology. Its structural uniqueness, synthetic accessibility, and potential therapeutic applications position it as a compound of significant interest for scientists and industry professionals alike. As the field of drug development continues to evolve, this compound is likely to play an increasingly prominent role in the discovery of next-generation therapeutics.